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Compound of Interest

Compound Name: Benzamil hydrochloride

Cat. No.: B1666189

Introduction

Benzamil hydrochloride is a potent analog of amiloride, functioning as a highly selective and
potent blocker of the epithelial sodium channel (ENaC) and the sodium-calcium exchanger
(NCX).[1][2] With an IC50 value of approximately 4 nM for ENaC and ~100 nM for NCX, it is a
crucial tool in ion channel research.[3][4][5] Its mechanism involves the direct blockade of these
channels, thereby inhibiting ion transport across cell membranes.[1][2] Benzamil
hydrochloride is frequently utilized in studies related to cystic fibrosis, hypertension, and
mechanotransduction.[1] These application notes provide a detailed protocol for the
preparation, storage, and handling of Benzamil hydrochloride stock solutions for laboratory
use.

Chemical Properties

e Synonyms: Benzylamiloride hydrochloride, N-(Benzylamidino)-3,5-diamino-6-
chloropyrazinecarboxamide hydrochloride[6]

e Molecular Formula: C13H14CIN7O - HCI[6]

e Molecular Weight: 356.21 g/mol (anhydrous basis)

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1666189?utm_src=pdf-interest
https://www.benchchem.com/product/b1666189?utm_src=pdf-body
https://en.wikipedia.org/wiki/Benzamil
https://www.pubcompare.ai/product/hNS2NZcByx5TsEHU_J3Y/
https://www.targetmol.com/compound/benzamil
https://www.caymanchem.com/product/14313
https://www.selleckchem.com/datasheet/benzamil-hydrochloride-S040601-DataSheet.html
https://en.wikipedia.org/wiki/Benzamil
https://www.pubcompare.ai/product/hNS2NZcByx5TsEHU_J3Y/
https://www.benchchem.com/product/b1666189?utm_src=pdf-body
https://www.benchchem.com/product/b1666189?utm_src=pdf-body
https://en.wikipedia.org/wiki/Benzamil
https://www.benchchem.com/product/b1666189?utm_src=pdf-body
https://www.astorscientific.us/products/benzamil-hcl-sodium-channel-blocker-tbi4541
https://www.astorscientific.us/products/benzamil-hcl-sodium-channel-blocker-tbi4541
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

For accurate preparation of stock solutions, the solubility and stability of Benzamil
hydrochloride in various solvents and conditions must be considered.

Table 1: Solubility of Benzamil Hydrochloride

Max Concentration Max Concentration
Solvent Notes
(mg/mL) (mM)

Sonication may be
DMSO 35.62 100 required to facilitate

dissolution.[3]

Heat and sonication

Methanol 10 ~28
may be needed.
Solubility may var
Water 2 - 5[6] ~5.6-14 ymay ) Y
between suppliers.
Ethanol 6 ~16.8 -

Table 2: Storage and Stability

Storage o . .
Form Stability Special Conditions
Temperature
) 2°C to 8°C or -20°C[6] Store desiccated and
Solid Powder > 2-4 years[4][6] ]
[7] protected from light.[8]
o Up to 3 months in Aliquot to avoid
Solution in
-20°C[6] or -80°C[3][7] DMSO/Water at repeated freeze-thaw
DMSO/Water
-20°C.[6] cycles.[3]

Experimental Protocols

1. Safety Precautions

Before handling Benzamil hydrochloride, review the Material Safety Data Sheet (MSDS).
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e Personal Protective Equipment (PPE): Wear appropriate protective gear, including a lab
coat, safety goggles with side shields, and chemical-resistant gloves.[7]

» Handling: Avoid inhalation of dust and contact with skin and eyes.[7] Handle the compound
in a well-ventilated area or a chemical fume hood.[7] Minimize dust generation during
weighing and handling.[9]

» Disposal: Dispose of the compound and any contaminated materials in accordance with
institutional and local regulations.[7]

2. Materials and Equipment

» Benzamil hydrochloride powder (solid, yellow)

e Anhydrous Dimethyl sulfoxide (DMSO)

 Sterile microcentrifuge tubes or cryovials

e Analytical balance

» Pipettes and sterile filter tips

» Vortex mixer

e Sonicator (optional)

3. Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol provides instructions for preparing 1 mL of a 10 mM Benzamil hydrochloride
stock solution. Adjust volumes as needed.

» Pre-Weighing Preparation: Ensure the analytical balance is calibrated and level. Place a
sterile microcentrifuge tube on the balance and tare it.

» Weighing the Compound: Carefully weigh 3.56 mg of Benzamil hydrochloride powder into
the tared tube.
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o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol)

o Mass =10 mmol/L x 0.001 L x 356.21 g/mol = 3.56 mg

e Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the powder.

 Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. If necessary, use a sonicator bath for a few minutes to aid dissolution.
[3] The resulting solution should be clear to slightly hazy and faint yellow.

» Aliquoting: To prevent degradation from repeated freeze-thaw cycles, divide the stock
solution into smaller, single-use aliquots (e.g., 10-50 uL) in sterile cryovials or
microcentrifuge tubes.[3]

o Storage: Store the aliquots at -20°C or -80°C.[3][7] When needed for an experiment, thaw a
single aliquot and dilute it to the final working concentration in the appropriate aqueous buffer
or cell culture medium.

Note: For cell-based assays, the final concentration of DMSO should typically not exceed 0.1%
to avoid solvent-induced cytotoxicity.[3]

Visualizations

Below are diagrams illustrating the experimental workflow and the mechanism of action of
Benzamil hydrochloride.
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Stock Solution Preparation Workflow

1. Weigh Benzamil HCI

.56 mg

2. Add Anhydrous DMSO

1 mL

3. Vortex / Sonicate
to Dissolve

lear Solution

4. Create Single-Use Aliquots

Protect from Light

5. Store at -20°C / -80°C
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Mechanism of Action at the Cell Membrane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes: Preparation of Benzamil
Hydrochloride Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666189#preparing-a-stock-solution-of-benzamil-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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